Cas no 3816-85-1 (N-1H-pyrazol-5-ylformamide)

• Product Name: N-1H-pyrazol-5-ylformamide
• CAS No: 3816-85-1
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 923130
• PubChem ID: 328397
• Update Time: 2025-04-19

N-1H-pyrazol-5-ylformamide Chemical and Physical Properties

Names and Identifiers

• N-1H-pyrazol-5-ylformamide
• N-(1H-pyrazol-5-yl)formamide
• 3816-85-1
• SCHEMBL44842
• DS-001796
• DTXSID00316779
• NSC-306773
• AKOS011962646
• N-(1H-Pyrazol-3-yl)formamide
• N-(2H-PYRAZOL-3-YL)FORMAMIDE
• NSC306773

• Inchi： 1S/C4H5N3O/c8-3-5-4-1-2-6-7-4/h1-3H,(H2,5,6,7,8)
• InChI Key： REWYPKAXVAFTLU-UHFFFAOYSA-N
• SMILES： O=CNC1=CC=NN1

Computed Properties

• Exact Mass: 111.04335
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 85.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides